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Compound of Interest

Compound Name: R018-5362

Cat. No.: B15572531

Disclaimer: No specific Safety Data Sheet (SDS) for the research compound R018-5362 has
been identified in public databases. The following guidance is based on the general principles
of handling novel chemical entities and information available for the chemical class to which
R018-5362 belongs: substituted pyridyl methylsulfinyl benzimidazoles, commonly known as
proton pump inhibitors (PPIs).

R018-5362 is identified as a sulfide precursor to the sulfoxide Ro 18-5364, a potent inhibitor of
the gastric (H+ + K+)-ATPase.[1][2] This places it in a class of compounds that includes well-
known drugs such as omeprazole and pantoprazole.[3] Researchers and drug development
professionals must handle this compound with the appropriate precautions for a novel,
biologically active substance of this class.

Immediate Safety and Hazard Information

Given that Ro18-5362 is a novel research compound, its full toxicological properties are likely
not yet fully characterized. Therefore, it should be handled as a potentially hazardous
substance. The primary hazards are anticipated to be:

e Inhalation: May cause respiratory irritation.
» Skin Contact: May cause skin irritation or allergic reactions upon repeated exposure.

o Eye Contact: May cause eye irritation.
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 Ingestion: Likely to be harmful if swallowed.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory when handling
R018-5362. The following table summarizes the required PPE for various laboratory

operations.

Operation Required Personal Protective Equipment
- Nitrile gloves (double-gloving recommended)-
Laboratory coat- Safety glasses with side

Weighing and Aliquoting (Solid Form) shields or chemical splash goggles- Use of a
chemical fume hood or ventilated balance
enclosure is required.
- Nitrile gloves- Laboratory coat- Chemical

Solution Preparation and Handling splash goggles- Work should be conducted in a
chemical fume hood.

Cell Culture and In Vitro Assays - Nitrile gloves- Laboratory coat- Safety glasses
- Nitrile gloves- Solid-front laboratory gown-
Safety glasses- Respiratory protection (e.g.,

Animal Dosing and Handling N95 respirator) may be required depending on

the dosing procedure and potential for

aerosolization.

) - Nitrile gloves- Laboratory coat- Chemical
Waste Disposal
splash goggles

Operational and Disposal Plans

A clear and systematic workflow is essential for the safe handling and disposal of Ro18-5362.

The following diagram illustrates the recommended workflow for handling Ro18-5362 in a
research laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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